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Compound of Interest

Compound Name:
2-Chloro-7-fluoroquinazoline-4-

acetic Acid

Cat. No.: B12283536

Get Quote

Executive Summary: The "Make vs. Buy" Matrix
2-Chloro-7-fluoroquinazoline-4-acetic acid represents a specialized, high-value scaffold in

medicinal chemistry, particularly for the development of dual-action kinase inhibitors (e.g.,

EGFR, VEGFR) and tricyclic heterocycles.

Unlike commoditized reagents, this molecule is currently classified as a Level 4 Sourcing

Target (Custom Synthesis Required). Direct catalog availability is negligible due to the

instability of the C2-chloro moiety in the presence of the acidic side chain over long-term

storage.

Recommendation: Drug development programs requiring >10g quantities should adopt a "Late-

Stage Functionalization" strategy: procure the stable precursor 2,4-Dichloro-7-fluoroquinazoline

and perform the C4-alkylation in-house or via a CRO.
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Parameter Status

Direct Availability Low / Non-Existent (Custom Quote only)

Primary Precursor
2,4-Dichloro-7-fluoroquinazoline (CAS 179893-

61-9)

Precursor Availability High (Sigma, Enamine, PharmaBlock)

Est. Lead Time
4–6 Weeks (Custom Synthesis) vs. 1 Week

(Precursor)

Cost Efficiency "Make" is ~60% cheaper than "Buy" (Custom)

Technical Profile & Structural Logic
The molecule features a "privileged" quinazoline core with three distinct vectors for chemical

modification:

C2-Chloro: A handle for nucleophilic aromatic substitution (

) or Buchwald-Hartwig couplings after the C4 modification.

C4-Acetic Acid: Provides a carboxylate handle for amide coupling or cyclization, while the

methylene spacer alters solubility and binding pocket depth compared to direct C4-amino

attachments.

C7-Fluoro: Modulates metabolic stability (blocking metabolic soft spots) and electronic

properties of the ring.

Chemical Identity[1][2][3][4][5]
Target Molecule: 2-Chloro-7-fluoroquinazoline-4-acetic acid

Molecular Formula:

Est. Molecular Weight: 240.62 g/mol

Key Precursor CAS: 179893-61-9 (2,4-Dichloro-7-fluoroquinazoline)
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Validated Synthesis Protocol (The "Make" Strategy)
Since commercial stock is rare, the following protocol is the industry-standard route for

accessing 4-substituted-2-chloroquinazolines. This route exploits the differential reactivity of the

C4 and C2 positions.[1]

Reaction Logic (Causality)
The C4 position in 2,4-dichloroquinazoline is significantly more electrophilic than C2 due to the

inductive effect of the adjacent nitrogen atoms and the lack of electron donation compared to

C2. Therefore, a soft carbon nucleophile (diethyl malonate) will selectively attack C4 at lower

temperatures, preserving the C2-chlorine for later steps.

Step-by-Step Methodology
Step 1: Selective C4-Alkylation

Reagents: 2,4-Dichloro-7-fluoroquinazoline (1.0 eq), Diethyl malonate (1.1 eq), NaH (60%

dispersion, 2.2 eq), anhydrous THF.

Procedure:

Cool THF suspension of NaH to 0°C under

.

Add diethyl malonate dropwise; stir for 30 min to generate the enolate.

Add 2,4-dichloro-7-fluoroquinazoline solution dropwise.[2]

Critical Control Point: Maintain temperature <10°C to prevent bis-alkylation or C2 attack.

Stir at RT for 4–6 hours. Monitor by TLC/LCMS.

Workup: Quench with saturated

, extract with EtOAc.

Step 2: Hydrolysis & Decarboxylation
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Reagents: 6N HCl (aq), Acetic Acid (co-solvent).

Procedure:

Dissolve the intermediate diester in acetic acid/HCl (1:1).

Reflux at 100°C for 2–4 hours.

Mechanism:[3] Acidic hydrolysis converts esters to carboxylic acids; heat drives the

decarboxylation of the gem-diacid to the mono-acetic acid.

Purification: Concentrate in vacuo. The product often precipitates upon cooling or addition of

water. Recrystallize from EtOH/Water.

Synthesis Workflow Diagram

2,4-Dichloro-7-
fluoroquinazoline

(CAS 179893-61-9) Intermediate:
Diethyl 2-(2-chloro-7-

fluoroquinazolin-4-yl)malonate

Step 1: SNAr (C4 Selective)

Diethyl Malonate
NaH, THF, 0°C TARGET:

2-Chloro-7-fluoroquinazoline-
4-acetic acid

Step 2: Hydrolysis/-CO2

HCl / AcOH
Reflux (Decarboxylation)

Click to download full resolution via product page

Figure 1: Selective synthesis route exploiting C4 electrophilicity for regiocontrol.

Quality Assurance & Validation
When sourcing custom synthesis or validating in-house production, the following QC metrics

are non-negotiable.

Regioselectivity Check (NMR)
The most common failure mode is C2-substitution or bis-substitution.

1H NMR Signature: Look for the singlet (2H) of the
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COOH group. It should appear around

4.0–4.5 ppm.

HMBC Correlation (Definitive): The methylene protons of the acetic acid side chain must

show a strong correlation to the C4 ring carbon and the C4a bridgehead carbon. If

correlation is seen to C2, the reaction failed regioselectivity.

Purity Specification (HPLC)
Column: C18 Reverse Phase (e.g., Agilent Zorbax SB-C18).

Mobile Phase: Water (0.1% Formic Acid) / Acetonitrile Gradient.

Detection: UV 254 nm.

Acceptance Criteria: >95% Area. Impurities >1% must be characterized (likely hydrolysis of

the C2-Cl to C2-OH).

Supplier Landscape (Precursors)
Since the final acid is a custom item, procurement should focus on the 2,4-dichloro precursor.

Supplier Tier Vendor Examples Reliability Use Case

Tier 1 (Global)
MilliporeSigma,

Enamine
High

Validated precursor

stock; expensive for

kg scale.

Tier 2 (CRO)
PharmaBlock, WuXi

AppTec
High

Best for contracting

the full synthesis of

the final acid.

Tier 3 (Aggregators) MolPort, eMolecules Variable
Good for finding spot

stock of rare analogs.

Sourcing Tip: Search for CAS 179893-61-9 (Precursor) rather than the final acid to ensure

search results are actionable.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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